![molecular formula C19H12FN7O2 B6553441 6-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one CAS No. 1040645-15-5](/img/structure/B6553441.png)
6-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a complex organic molecule with the molecular formula C21H16FN7O2 . It is a derivative of the 1,2,4-oxadiazole and [1,2,3]triazolo[4,5-d]pyrimidine classes of compounds .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple ring structures including a 1,2,4-oxadiazole ring and a [1,2,3]triazolo[4,5-d]pyrimidine ring . The exact 3D conformer or 2D structure is not available in the retrieved information.Physical And Chemical Properties Analysis
This compound has a molecular weight of 417.4 g/mol. It has a topological polar surface area of 102 Ų and a complexity of 674. It has 0 hydrogen bond donors, 8 hydrogen bond acceptors, and 5 rotatable bonds .Scientific Research Applications
- Anticancer Potential : Researchers have investigated F3382-4277 as a potential anticancer agent. Its unique chemical structure may inhibit tumor growth or metastasis .
- Kinase Inhibitor : The compound’s triazolo-pyrimidine scaffold suggests kinase inhibition activity. Kinases play crucial roles in cell signaling pathways, and targeting them can lead to novel therapies .
- Neuroprotective Effects : F3382-4277 has shown neuroprotective properties in preclinical studies. Researchers explore its potential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Antibacterial Activity : Investigations reveal that F3382-4277 exhibits antibacterial effects against certain strains. It could be a valuable lead compound for developing new antibiotics .
- Supramolecular Chemistry : Researchers have explored the self-assembly behavior of F3382-4277. Its ability to form supramolecular structures could have applications in materials science and nanotechnology .
- Fluorescent Properties : The compound’s fluorophenyl group makes it amenable to fluorescence imaging. Scientists investigate its use as a diagnostic probe for specific cellular targets .
- Enzyme Inhibition : F3382-4277’s oxadiazole moiety suggests potential enzyme inhibition. Researchers study its effects on specific enzymes, aiming for therapeutic applications .
Medicinal Chemistry and Drug Development
Neuroscience and Neuropharmacology
Antimicrobial Research
Materials Science and Nanotechnology
Molecular Imaging and Diagnostics
Chemical Biology and Enzyme Modulation
properties
IUPAC Name |
6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12FN7O2/c20-13-8-6-12(7-9-13)17-22-15(29-24-17)10-26-11-21-18-16(19(26)28)23-25-27(18)14-4-2-1-3-5-14/h1-9,11H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMBVNGCOUMLDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12FN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.